Cas no 1227565-57-2 (5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol)

• Product Name: 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol
• CAS No: 1227565-57-2
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4925420
• Update Time: 2025-07-18

5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H9F2NO/c13-10-3-1-8(2-4-10)12-9(7-16)5-11(14)6-15-12/h1-6,16H,7H2
• InChI Key： DRBWFNAYMPJQQE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C2C=CC(=CC=2)F)C(=C1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol

Introduction to 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol (CAS No. 1227565-57-2)

5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol, with the CAS number 1227565-57-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a fluorinated phenyl group, and a hydroxymethyl moiety. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical formula of 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol is C₁₁H₉F₂NO, and its molecular weight is approximately 207.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of fluorinated aryl halides with pyridine derivatives, followed by selective functional group manipulations to introduce the hydroxymethyl group.

Recent research has highlighted the potential of 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol in various therapeutic areas. One notable application is in the development of novel anticancer agents. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol have been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a drug candidate. Furthermore, the compound shows low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

In terms of chemical stability, 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol is relatively stable under standard laboratory conditions. However, it is important to store it in a cool, dry place away from direct sunlight and strong oxidizing agents to maintain its integrity. The compound can be dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF), which facilitates its use in various experimental setups.

The synthesis of 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol involves several steps that require precise control over reaction conditions. One common synthetic route involves the palladium-catalyzed cross-coupling reaction between 4-fluorobenzyl bromide and 5-fluoro-pyridin-3-ylnitrile, followed by reduction and hydrolysis to introduce the hydroxymethyl group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

To further enhance the therapeutic potential of 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol, researchers are exploring various chemical modifications and prodrug strategies. For example, esterification or etherification of the hydroxymethyl group can improve the compound's solubility and metabolic stability, thereby enhancing its pharmacological properties.

In conclusion, 5-Fluoro-2-(4-fluorophenyl)pyridine-3-methanol (CAS No. 1227565-57-2) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.